Cas no 19241-16-8 (2,6-Dimethylphenyl isothiocyanate)

• Product Name: 2,6-Dimethylphenyl isothiocyanate
• CAS No: 19241-16-8
• MF: C₉H₉NS
• MW: 163.239460706711
• MDL: MFCD00038715
• CID: 88052
• PubChem ID: 87976
• Update Time: 2025-06-07

2,6-Dimethylphenyl isothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethylphenyl isothiocyanate
• 2,6-Dimethylisothiocyanatobenzene
• 2-isothiocyanato-1,3-dimethylbenzene
• 1-isothiocyanato-2,6-dimethyl-benzene
• 2,6-dimethylbenzenisothiocyanate
• 2,6-dimethylisothiocyanate
• 2,6-Xylyl isothiocyanate
• 2-isothiocyanato-1,3-dimethyl-benzene
• Benzene,2-isothiocyanato-1,3-dimethyl
• Isothiocyanic acid, 2,6-xylyl ester
• 2,6-Dimethylphenyl-1-isothiocyanate
• Benzene, 2-isothiocyanato-1,3-dimethyl-
• 2,6-Dimethylphenyl isothiocyate, 98%
• 2,6-Dimethylphenyl isothiocyanate 98%
• 2,6-Dimethylphenyl isothiocyanate,98%
• UNII-TIM0LV0QKN
• 19241-16-8
• FT-0610705
• 2,6-Dimethylphenyl isothiocyanate, 98%
• MFCD00038715
• DTXSID90172826
• 2-Isothiocyanato-1,3-dimethylbenzene #
• SY061723
• EN300-17324
• AKOS000212455
• NS00026273
• Xylazine impurity C, European Pharmacopoeia (EP) Reference Standard
• 2,6-dimethylphenyl-isothiocyanate
• NSC 172978
• A813566
• NSC172978
• Z56921379
• CK2531
• GEO-03404
• J-802060
• FT-0610704
• 2,6-DIMETHYLPHENYL ISOTHIOCYANATE [USP IMPURITY]
• AS-64017
• BCP17789
• 1-ISOTHIOCYANATO-2,6-DIMETHYLBENZENE
• TIM0LV0QKN
• NSC-172978
• EINECS 242-906-0
• SCHEMBL944147
• XYLAZINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
• 2,6-dimethylphenylisothiocyanate
• DB-020246
• STL299659

• MDL： MFCD00038715
• Inchi： 1S/C9H9NS/c1-7-4-3-5-8(2)9(7)10-6-11/h3-5H,1-2H3
• InChI Key： UULUECCNPPJFBU-UHFFFAOYSA-N
• SMILES： S=C=NC1C(C)=CC=CC=1C
• BRN： 637195

Computed Properties

• Exact Mass: 163.04600
• Monoisotopic Mass: 163.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.1

Experimental Properties

• Color/Form: Yellow or light yellow liquid
• Density: 1.085 g/mL at 25 °C(lit.)
• Melting Point: No data available
• Boiling Point: 247 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.627(lit.)
• Water Partition Coefficient: Hydrolyzes in water.
• PSA: 44.45000
• LogP: 3.03770
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Vapor Pressure: No data available

2,6-Dimethylphenyl isothiocyanate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes